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Compound of Interest

Compound Name: Macitentan impurity A

CAS No.: 441798-25-0

Cat. No.: B104400

Get Quote

This guide outlines the critical operational protocols for the disposal of Macitentan Impurity A,

a high-potency pharmaceutical intermediate.

Advisory: Macitentan Impurity A (typically identified as the des-propyl analog) shares the core

pharmacophore of the parent drug, Macitentan. It must be handled as a Category 1B

Reproductive Toxicant (H360) with potential for teratogenicity.[1] There is zero margin for error

in its containment and destruction.

Chemical Identification & Hazard Profile
Before initiating disposal, verify the material identity against your Certificate of Analysis (CoA).

In most pharmacopoeial contexts (EP/USP), Impurity A refers to the hydrolysis product:

Chemical Name: 5-(4-bromophenyl)-6-[2-[(5-bromopyrimidin-2-yl)oxy]ethoxy]pyrimidin-4-

amine[2][3][4][5][6]

CAS Number: 1433875-21-8 (varies by salt/solvate form; verify specific batch)

Molecular Formula: C₁₆H₁₃Br₂N₅O₂
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Key Hazard:Reproductive Toxicity (H360).[1][7][8] The molecule contains two bromine

atoms, classifying it as Halogenated Organic Waste.

Pre-Disposal Containment & Handling
Disposal begins at the bench. You must prevent cross-contamination of non-hazardous waste

streams.

Personal Protective Equipment (PPE) Matrix
Component Specification Rationale

Respiratory P3 / N100 Respirator or PAPR

Prevent inhalation of micro-

particulates. The compound is

a potent dust hazard.

Dermal
Double-gloving (Nitrile >

0.11mm)

Outer glove acts as sacrificial

barrier; inner glove prevents

permeation during doffing.

Body Tyvek® Lab Coat / Coverall

Disposable, impervious

material to prevent clothing

contamination.

Eye
Chemical Goggles (Indirect

Vent)

Prevent mucosal absorption

via lacrimal ducts.

Containment Protocol
Solid Waste: Collect all contaminated consumables (weigh boats, pipette tips, gloves) in a

transparent, sealable polyethylene bag (minimum 4 mil thickness).

Secondary Containment: Place the sealed bag inside a rigid, wide-mouth high-density

polyethylene (HDPE) drum labeled "High Potency / Cytotoxic Waste."

Liquid Waste: Do NOT mix with general organic solvents. Segregate into a dedicated carboy

labeled "Halogenated Organic Waste - Toxic." The bromine content requires specific flue gas

scrubbing during incineration.
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Waste Segregation & Disposal Decision Tree
The following workflow illustrates the logical path for segregating Macitentan Impurity A waste

streams to ensure regulatory compliance and safety.

Macitentan Impurity A Waste

Physical State?

Solid / Particulate
(Powder, Wipes, PPE)

Solid

Liquid Solution
(Mother Liquor, HPLC Waste)

Liquid

Double-Bag in 4-mil Poly
Seal with goose-neck tie

Segregate: Halogenated Solvents
Do NOT mix with non-halogens

Rigid HDPE Drum
Label: 'Toxic - Repr. Hazard'

High-Temp Incineration
(>1100°C) with Scrubber

Mandatory Path
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Figure 1: Segregation logic ensuring halogenated compounds are routed to appropriate

destruction facilities.

Destruction Methodology: Incineration
Do not use chemical deactivation (e.g., bleach/oxidation) as a primary disposal method. The

stability of the pyrimidine core and the brominated substituents makes chemical neutralization

unreliable and potentially hazardous.

Method:High-Temperature Incineration.

Requirement: The facility must operate at >1100°C with a residence time of >2 seconds.

Reasoning:

Mineralization: Complete thermal breakdown is required to destroy the teratogenic

pharmacophore.

Halogen Management: The combustion of brominated compounds generates hydrogen

bromide (HBr) and potentially brominated dioxins if not burned at sufficiently high

temperatures. The facility must be equipped with wet scrubbers (caustic soda) to

neutralize acid gases.

Emergency Spill Response
If Macitentan Impurity A is spilled, immediate containment is required to prevent

aerosolization.[9]

Evacuate & Secure: Clear the area. Post "Do Not Enter" signage.

Don PPE: Wear full PPE including respiratory protection (P3/N100).

Powder Spill:

Do NOT dry sweep. This generates dust.
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Cover spill with damp paper towels (moistened with water or PEG-400) to weigh down

particles.

Scoop material into a waste bag using a disposable spatula.

Wipe surface 3x with soap and water, then 1x with 70% Isopropanol.

Liquid Spill:

Absorb with inert material (Vermiculite or Chemizorb®).

Do not use sawdust (combustible).

Collect into the Halogenated Waste container.

Regulatory Compliance (US & EU)
Compliance is non-negotiable. Violations can lead to severe fines and license revocation.

United States (EPA/RCRA):

While Macitentan is not explicitly P-listed or U-listed, it must be characterized.

Classification: If the waste stream exhibits toxicity (via TCLP), it is Characteristic

Hazardous Waste.

Generator Status: Treat as "Acute Hazardous Waste" due to the LD50/teratogenicity

profile.

European Union (EWC Codes):

18 01 08:* Cytotoxic and cytostatic medicines (Hazardous).

07 05 13:* Solid wastes containing hazardous substances.

14 06 02:* Other halogenated solvents and solvent mixtures (for liquid waste).
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European Medicines Agency (EMA).Assessment Report: Opsumit (Macitentan). Procedure

No. EMEA/H/C/002697/0000. Available at: [Link]

U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act

(RCRA) Regulations: Title 40 CFR Parts 260-273. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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